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Compound of Interest

Compound Name: 2-Amino-4'-methylbenzophenone

Cat. No.: B1266141 Get Quote

In the landscape of aromatic ketones, 2-Amino-4'-methylbenzophenone and 4-

Methylbenzophenone represent two structurally similar yet functionally distinct molecules of

significant interest to researchers in materials science and drug discovery. This guide provides

a detailed comparative analysis of their chemical properties, synthesis, and primary

applications, supported by experimental insights to aid in the selection of the appropriate

compound for specific research and development needs.

Chemical and Physical Properties: A Tabular
Comparison
The presence of an amino group on one of the phenyl rings of 2-Amino-4'-
methylbenzophenone introduces notable differences in its physical and chemical properties

when compared to 4-Methylbenzophenone. These differences are summarized below.
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Property
2-Amino-4'-
methylbenzophenone

4-Methylbenzophenone

CAS Number 4937-62-6[1][2][3] 134-84-9[4]

Molecular Formula C₁₄H₁₃NO[3][5] C₁₄H₁₂O[6]

Molecular Weight 211.26 g/mol [2][3] 196.24 g/mol [4][6]

Appearance Yellow Crystalline Powder
White to beige crystalline

powder or crystals[7]

Melting Point 65-66 °C[1][8] 56.5-57 °C[4][7]

Boiling Point Not readily available 326 °C[4][7]

Solubility Soluble in organic solvents

Insoluble in water; soluble in

organic solvents like

chloroform and methanol[7]

Key Structural Difference

Presence of an amino group at

the 2-position of one phenyl

ring

Absence of the amino group

Synthesis and Reaction Mechanisms
The synthesis of both compounds can be achieved through Friedel-Crafts acylation, a

cornerstone of aromatic chemistry. However, the starting materials and specific reaction

conditions differ.

Synthesis of 4-Methylbenzophenone
The most common method for synthesizing 4-Methylbenzophenone is the Friedel-Crafts

acylation of toluene with benzoyl chloride in the presence of a Lewis acid catalyst, such as

aluminum chloride (AlCl₃)[9].
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Caption: Synthesis of 4-Methylbenzophenone via Friedel-Crafts Acylation.

Experimental Protocol: Friedel-Crafts Acylation of Toluene

A general laboratory-scale procedure for the synthesis of 4-Methylbenzophenone is as

follows[2][10][11][12]:

Reaction Setup: A dry round-bottom flask is equipped with a magnetic stirrer, a reflux

condenser, and a dropping funnel. The apparatus is protected from atmospheric moisture.

Reagent Charging: Anhydrous aluminum chloride (AlCl₃) is suspended in an inert solvent,

such as dichloromethane, within the flask and cooled in an ice bath.

Addition of Acylating Agent: Benzoyl chloride is added dropwise to the stirred suspension.

Addition of Aromatic Substrate: Toluene is then added slowly to the reaction mixture.

Reaction: The reaction is stirred at room temperature or gently heated to ensure completion.

Workup: The reaction is quenched by carefully pouring the mixture over ice and hydrochloric

acid. The organic layer is separated, washed with a sodium bicarbonate solution and brine,

and then dried over an anhydrous salt (e.g., MgSO₄).

Purification: The solvent is removed under reduced pressure, and the resulting crude product

can be purified by recrystallization from a suitable solvent like methanol or ethanol.
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The synthesis of 2-Amino-4'-methylbenzophenone is more complex due to the presence of

the amino group, which can interfere with the Friedel-Crafts reaction. Therefore, the amino

group is often introduced after the formation of the benzophenone core or by using a protected

aniline derivative. One common approach involves the reaction of a substituted anthranilic acid

derivative[13][14].
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Caption: General synthetic pathway for 2-Amino-4'-methylbenzophenone.

Experimental Protocol: Synthesis from a Protected Anthranilic Acid Derivative

A representative protocol for synthesizing a 2-aminobenzophenone derivative is outlined

below[13][14]:

Protection of the Amino Group: The amino group of anthranilic acid is first protected, for

example, by reaction with p-toluenesulfonyl chloride.

Formation of the Acyl Chloride: The carboxylic acid group of the protected anthranilic acid is

converted to an acyl chloride using a reagent like thionyl chloride or phosphorus

pentachloride.

Friedel-Crafts Acylation: The resulting acyl chloride is then reacted with toluene in the

presence of a Lewis acid catalyst (e.g., AlCl₃) in an inert solvent.

Deprotection: The protecting group is removed from the amino group, often by acid

hydrolysis, to yield the final 2-aminobenzophenone derivative.
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Purification: The product is purified through standard techniques such as extraction,

chromatography, and recrystallization.

Comparative Performance and Applications
The distinct functionalities of the amino group in 2-Amino-4'-methylbenzophenone and its

absence in 4-Methylbenzophenone lead to vastly different applications.

4-Methylbenzophenone: The Photoinitiator
4-Methylbenzophenone is a well-established Type II photoinitiator, widely used in UV-curable

coatings, inks, and adhesives[4][7][8]. Its primary role is to initiate polymerization upon

exposure to UV light.

Mechanism of Action:

As a Type II photoinitiator, 4-Methylbenzophenone requires a co-initiator, typically a tertiary

amine, to generate the free radicals necessary for polymerization[7]. The process involves

several steps:

UV Absorption: The 4-Methylbenzophenone molecule absorbs UV radiation, promoting it to

an excited singlet state.

Intersystem Crossing: The excited singlet state rapidly converts to a more stable, longer-

lived triplet state.

Hydrogen Abstraction: The triplet state of 4-Methylbenzophenone abstracts a hydrogen atom

from the co-initiator (e.g., a tertiary amine).

Radical Generation: This hydrogen abstraction forms two radicals: a ketyl radical from the 4-

Methylbenzophenone and an amine radical. The amine radical is highly reactive and initiates

the polymerization of monomers and oligomers in the formulation[7].
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Caption: Photoinitiation mechanism of 4-Methylbenzophenone.

2-Amino-4'-methylbenzophenone: The Synthetic
Intermediate
In contrast, 2-Amino-4'-methylbenzophenone is primarily utilized as a versatile intermediate

in organic synthesis, particularly in the pharmaceutical industry[14]. The presence of both an

amino group and a ketone functionality allows for a wide range of chemical transformations. It

serves as a key building block for the synthesis of various heterocyclic compounds, including

quinolines, benzodiazepines, and other pharmacologically active molecules. The biological

activity of derivatives of 2-aminobenzophenone has been a subject of significant research[15]

[16].
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Conclusion
While 2-Amino-4'-methylbenzophenone and 4-Methylbenzophenone share a common

benzophenone core, their distinct functionalities dictate their applications. 4-

Methylbenzophenone excels as a photoinitiator in the polymer and coatings industry due to its

photochemical properties. Conversely, the reactive amino group of 2-Amino-4'-
methylbenzophenone makes it a valuable precursor for the synthesis of complex, biologically

active molecules in the field of drug discovery. The choice between these two compounds is,

therefore, fundamentally dependent on the desired application: photopolymerization for the

former and multistep organic synthesis for the latter. This guide provides the foundational

knowledge for researchers to make an informed decision based on the specific requirements of

their experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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